21-Deacetoxy Deflazacort
21-Deacetoxy Deflazacort
Brand Name:
Vulcanchem
CAS No.:
13649-88-2
VCID:
VC0120705
InChI:
InChI=1S/C23H29NO4/c1-12(25)23-19(28-13(2)24-23)10-17-16-6-5-14-9-15(26)7-8-21(14,3)20(16)18(27)11-22(17,23)4/h7-9,16-20,27H,5-6,10-11H2,1-4H3/t16-,17-,18-,19+,20+,21-,22-,23+/m0/s1
SMILES:
CC1=NC2(C(O1)CC3C2(CC(C4C3CCC5=CC(=O)C=CC45C)O)C)C(=O)C
Molecular Formula:
C23H29NO4
Molecular Weight:
383.5 g/mol
21-Deacetoxy Deflazacort
CAS No.: 13649-88-2
Cat. No.: VC0120705
Molecular Formula: C23H29NO4
Molecular Weight: 383.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 13649-88-2 |
|---|---|
| Molecular Formula | C23H29NO4 |
| Molecular Weight | 383.5 g/mol |
| IUPAC Name | (1S,2S,4R,8S,9S,11S,12S,13R)-8-acetyl-11-hydroxy-6,9,13-trimethyl-5-oxa-7-azapentacyclo[10.8.0.02,9.04,8.013,18]icosa-6,14,17-trien-16-one |
| Standard InChI | InChI=1S/C23H29NO4/c1-12(25)23-19(28-13(2)24-23)10-17-16-6-5-14-9-15(26)7-8-21(14,3)20(16)18(27)11-22(17,23)4/h7-9,16-20,27H,5-6,10-11H2,1-4H3/t16-,17-,18-,19+,20+,21-,22-,23+/m0/s1 |
| Standard InChI Key | WQUXBQVUVGNOKK-AAZVSSJSSA-N |
| Isomeric SMILES | CC1=N[C@@]2([C@H](O1)C[C@@H]3[C@@]2(C[C@@H]([C@H]4[C@H]3CCC5=CC(=O)C=C[C@]45C)O)C)C(=O)C |
| SMILES | CC1=NC2(C(O1)CC3C2(CC(C4C3CCC5=CC(=O)C=CC45C)O)C)C(=O)C |
| Canonical SMILES | CC1=NC2(C(O1)CC3C2(CC(C4C3CCC5=CC(=O)C=CC45C)O)C)C(=O)C |
| Appearance | Powder |
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